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Compound of Interest

Compound Name: 4-Isopropylthiophenol

Cat. No.: B048623 Get Quote

An In-depth Technical Guide to 4-Isopropylthiophenol

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of 4-Isopropylthiophenol, tailored for researchers, scientists, and professionals in

drug development.

Introduction
4-Isopropylthiophenol, also known as p-isopropylbenzenethiol, is an organosulfur compound

with the chemical formula C9H12S.[1] It is characterized by a benzene ring substituted with

both a thiol (-SH) group and an isopropyl group at the para position.[2] This compound is a

colorless to pale yellow liquid with a strong, characteristic odor associated with thiols.[1][2] 4-
Isopropylthiophenol serves as a key intermediate in various fields, including organic

synthesis, pharmaceuticals, agrochemicals, and the production of polymers and dyes.[3][4][5]

Molecular Structure and Formula
The molecular structure of 4-Isopropylthiophenol consists of a central benzene ring with an

isopropyl group and a thiol group attached to carbons 1 and 4, respectively.

Molecular Formula: C9H12S[1][3][6]

Canonical SMILES: CC(C)C1=CC=C(C=C1)S[1]

InChI: InChI=1S/C9H12S/c1-7(2)8-3-5-9(10)6-4-8/h3-7,10H,1-2H3[1][6]
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InChI Key: APDUDRFJNCIWAG-UHFFFAOYSA-N[1][6]

Physicochemical Properties
The quantitative properties of 4-Isopropylthiophenol are summarized in the table below for

easy reference.

Property Value

Molecular Weight 152.26 g/mol [3][4]

Appearance Colorless to pale yellow, transparent liquid[1][3]

Density 0.979 g/mL at 25 °C[4][7]

Boiling Point
99-100 °C at 14 mmHg[4] 215.1 °C at 760

mmHg[3]

Flash Point 86.4 °C[3]

Refractive Index n20/D 1.552[3][4][8]

pKa 6.79 ± 0.10 (Predicted)[3][4]

Vapor Pressure 0.22 mmHg at 25°C[3]

CAS Number 4946-14-9[1][3][4][6]

Synthesis and Experimental Protocols
4-Isopropylthiophenol is primarily synthesized from 4-isopropylphenol. A common method

involves a two-step process: the conversion of the phenol to a disulfide intermediate, followed

by reduction to the desired thiol.

General Experimental Protocol: Synthesis from 4-
Isopropylphenol
This protocol outlines a general procedure for the synthesis of 4-Isopropylthiophenol.

Step 1: Thiolation of 4-Isopropylphenol
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In a well-ventilated fume hood, dissolve 4-isopropylphenol in a suitable solvent (e.g.,

toluene) under an inert atmosphere (e.g., nitrogen or argon).

Add a sulfur-containing reagent, such as Lawesson's reagent or elemental sulfur, to the

solution under basic conditions.[1]

Heat the reaction mixture and monitor the progress of the reaction by a suitable analytical

technique (e.g., Thin Layer Chromatography).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous workup to remove inorganic byproducts.

Extract the organic layer and dry it over an anhydrous drying agent (e.g., sodium sulfate).

Remove the solvent under reduced pressure to obtain the crude disulfide intermediate.

Step 2: Reduction of the Disulfide Intermediate

Dissolve the crude disulfide intermediate in a suitable solvent.

Add a reducing agent (e.g., triphenylphosphine with hydrogen chloride in water or zinc

powder with sulfuric acid) to the solution.[3]

Stir the reaction mixture at a controlled temperature (e.g., starting at 0°C and gradually

warming to reflux if necessary) until the reduction is complete.[3]

After the reaction is complete, quench the reaction mixture carefully.

Perform an aqueous workup and extract the product into an organic solvent.

Wash the organic layer with brine, dry it over an anhydrous drying agent, and remove the

solvent under reduced pressure.

Purify the crude 4-Isopropylthiophenol by vacuum distillation to obtain the final product.

Visualized Synthesis Pathway
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The following diagram illustrates the general synthesis pathway for 4-Isopropylthiophenol
from 4-isopropylphenol.

Caption: General synthesis pathway of 4-Isopropylthiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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